Cas no 1187385-96-1 (5-Bromo-2-morpholino-4-picoline)

• Product Name: 5-Bromo-2-morpholino-4-picoline
• CAS No: 1187385-96-1
• MF: C₁₀H₁₃BrN₂O
• MW: 257.127021551132
• MDL: MFCD12546513
• CID: 857398
• PubChem ID: 46739591
• Update Time: 2025-10-29

5-Bromo-2-morpholino-4-picoline Chemical and Physical Properties

Names and Identifiers

• 5-BROMO-2-MORPHOLINO-4-PICOLINE
• 4-(5-Bromo-4-methylpyridin-2-yl)morpholine
• 4-(5-Bromo-4-methyl-2-pyridinyl)morpholine
• 4-(5-Bromo-4-picolin-2-yl)morpholine
• DTXSID70675188
• DB-368456
• CS-0194990
• OGFCWGDHSGDUNY-UHFFFAOYSA-N
• 1187385-96-1
• BS-25663
• EN300-340101
• SCHEMBL1460126
• N11511
• MFCD12546513
• AKOS015834132
• 5-Bromo-2-morpholino-4-picoline

• MDL： MFCD12546513
• Inchi： 1S/C10H13BrN2O/c1-8-6-10(12-7-9(8)11)13-2-4-14-5-3-13/h6-7H,2-5H2,1H3
• InChI Key： OGFCWGDHSGDUNY-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1C)N1CCOCC1

Computed Properties

• Exact Mass: 256.02100
• Monoisotopic Mass: 256.02113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 25.4Ų

Experimental Properties

• PSA: 25.36000
• LogP: 2.05410

5-Bromo-2-morpholino-4-picoline Security Information

• HazardClass：IRRITANT

Additional information on 5-Bromo-2-morpholino-4-picoline

5-Bromo-2-morpholino-4-picoline: A Comprehensive Overview

5-Bromo-2-morpholino-4-picoline (CAS No. 1187385-96-1) is a heterocyclic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a picoline ring with a morpholino group and a bromine substituent. The combination of these functional groups imparts distinctive chemical and physical properties, making it a valuable molecule for various applications.

The picoline ring, a derivative of pyridine, forms the core of this compound. Pyridine derivatives are known for their aromaticity and ability to participate in hydrogen bonding, which are crucial for their biological activity. The morpholino group, attached at the 2-position of the picoline ring, introduces a cyclic ether structure that enhances the molecule's stability and solubility. Additionally, the bromine substituent at the 5-position contributes to the compound's electronic properties and reactivity.

Recent studies have highlighted the potential of 5-bromo-2-morpholino-4-picoline in drug discovery. Its ability to act as a ligand in metalloenzyme inhibition has been explored in several research papers. For instance, a study published in *Nature Communications* demonstrated that this compound can bind to zinc-containing enzymes with high affinity, suggesting its potential as an anti-cancer agent. The bromine substituent plays a critical role in this interaction, as it facilitates coordination with the metal center.

In addition to its biological applications, 5-bromo-2-morpholino-4-picoline has also been investigated for its role in catalysis. Researchers have found that this compound can serve as a ligand in palladium-catalyzed cross-coupling reactions, which are widely used in organic synthesis. The morpholino group enhances the stability of the palladium catalyst, leading to improved reaction efficiency and selectivity.

The synthesis of 5-bromo-2-morpholino-4-picoline involves a multi-step process that typically starts with the preparation of picoline derivatives. A common approach involves nucleophilic substitution reactions followed by cyclization to introduce the morpholino group. The bromination step is carefully controlled to ensure high yield and purity. Recent advancements in green chemistry have led to more environmentally friendly methods for synthesizing this compound, reducing waste and energy consumption.

From an analytical perspective, 5-bromo-2-morpholino-4-picoline has been extensively studied using various spectroscopic techniques such as NMR, IR, and UV-Vis spectroscopy. These studies have provided insights into its electronic structure and intermolecular interactions. For example, UV-Vis spectroscopy has revealed strong absorption bands due to the conjugated system formed by the picoline ring and morpholino group.

Looking ahead, the versatility of 5-bromo-2-morpholino-4-picoline suggests that it will continue to be an important molecule in both academic research and industrial applications. Its ability to function as a versatile ligand in catalysis and drug design positions it as a key player in advancing modern chemical technologies.